Cas no 1796950-20-3 (3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide)

• Product Name: 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• CAS No: 1796950-20-3
• MF: C₁₈H₂₀FNO₃
• MW: 317.35470867157
• CID: 6154297
• PubChem ID: 71810516
• Update Time: 2025-06-07

3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
• F6451-1799
• 3-FLUORO-4-METHOXY-N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]BENZAMIDE
• AKOS024568102
• 1796950-20-3

• Inchi： 1S/C18H20FNO3/c1-12-6-4-5-7-14(12)17(23-3)11-20-18(21)13-8-9-16(22-2)15(19)10-13/h4-10,17H,11H2,1-3H3,(H,20,21)
• InChI Key： VNTLWGHCCYDFFU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC(C1C=CC=CC=1C)OC)=O)OC

Computed Properties

• Exact Mass: 317.14272166g/mol
• Monoisotopic Mass: 317.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

3-Fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1796950-20-3): An Overview of Its Structure, Synthesis, and Potential Applications

3-Fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1796950-20-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluorinated and methoxy substituents, which confer specific chemical properties and biological activities.

The molecular formula of 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is C₁₇H₁₉FO₃, with a molecular weight of approximately 306.33 g/mol. The compound features a benzamide core with a fluorine atom at the 3-position, a methoxy group at the 4-position, and an N-substituted side chain containing a methoxy and an o-tolyl group. These structural elements contribute to the compound's solubility, stability, and reactivity in different environments.

The synthesis of 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide typically involves multi-step processes, including the preparation of the fluorinated and methoxylated benzene derivatives, followed by the formation of the amide bond through coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, such as the use of transition metal catalysts and green solvents.

In terms of its biological activity, 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has shown promising results in preliminary studies. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. One study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective inhibition of a key enzyme associated with certain diseases, suggesting its potential as a lead molecule for drug development.

Furthermore, the fluorine atom in 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide can enhance its binding affinity to target proteins, which is crucial for optimizing its pharmacological properties. The presence of the methoxy groups also contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Beyond its pharmaceutical applications, 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has been explored for use in materials science. Its unique chemical structure makes it a suitable candidate for developing functional materials with specific properties, such as improved thermal stability or enhanced mechanical strength. Research in this area is still in its early stages but holds promise for future innovations.

In conclusion, 3-fluoro-4-methoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide (CAS No. 1796950-20-3) is a versatile compound with a well-defined chemical structure that offers potential applications in both pharmaceuticals and materials science. Ongoing research continues to uncover new insights into its properties and functionalities, making it an exciting area of study for chemists and scientists across various disciplines.